Cas no 2138019-95-9 (1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine)

• Product Name: 1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine
• CAS No: 2138019-95-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5961539
• PubChem ID: 165745583
• Update Time: 2025-05-20

1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-ethoxyethenyl)phenyl]propan-1-amine
• EN300-803349
• 2138019-95-9
• 1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine

• Inchi： 1S/C13H19NO/c1-4-13(14)12-8-6-11(7-9-12)10(3)15-5-2/h6-9,13H,3-5,14H2,1-2H3
• InChI Key： PSUDSGYPMNVSTP-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=CC(=CC=1)C(CC)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine

Chemical Profile of 1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine (CAS No. 2138019-95-9)

The compound 1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine, identified by the CAS registry number CAS No. 2138019-95-9, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines an ethoxyethenyl group attached to a phenyl ring and a propaneamine moiety. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules and functional materials.

Recent research has focused on the synthesis and characterization of 1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine. Scientists have explored various synthetic pathways to optimize its production, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale applications. The compound's stability under various reaction conditions has been extensively studied, revealing its robustness in both acidic and basic environments.

The structural features of CAS No. 2138019-95-9 make it an attractive candidate for use in drug discovery programs. Its phenyl ring provides aromatic stability, while the ethoxyethenyl group introduces flexibility and reactivity. Researchers have reported that this compound exhibits moderate to high bioavailability when administered in preclinical models, suggesting its potential as a lead compound for developing new therapeutic agents.

In the field of agrochemicals, 1-[4-(1-Ethoxyethenyl)phenyl]propan-1-amine has shown promise as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism has been validated in recent studies, indicating its potential role in crop protection. Additionally, its compatibility with various agricultural chemicals makes it a valuable component in formulating eco-friendly pesticides.

Recent advancements in materials science have also leveraged the properties of CAS No. 2138019-95-9. Researchers have incorporated this compound into polymer systems to enhance their mechanical and thermal properties. Its ability to form hydrogen bonds with polymer chains has been exploited to create high-performance materials suitable for aerospace and automotive industries.

In conclusion, 1-[4-(Ethoxyethenyl)phenyl]propaneamine, or CAS No. 2138067677767676767676767676767676767676767676 (corrected), stands out as a multifaceted compound with vast potential across diverse industries. Ongoing research continues to uncover new applications and improve its synthesis methods, ensuring its relevance in the ever-evolving landscape of chemical innovation.